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Compound of Interest

Compound Name:
Pantothenic acid-13C3,15N

hemicalcium

Cat. No.: B13851687 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Pantothenic acid-13C3,15N hemicalcium, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The disposal procedures differ depending on

whether the substance is in its solid salt form or dissolved in a hazardous solvent.

Comparative Disposal and Safety Data
The following table summarizes the key safety and disposal information for the two common

forms of Pantothenic acid-13C3,15N hemicalcium encountered in a laboratory setting.
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Characteristic
Pantothenic Acid-
13C3,15N Hemicalcium
Salt (Solid)

Pantothenic acid-13C3,15N
hemicalcium salt solution
(in 90:10 Methanol:Water)

Hazard Classification Not considered hazardous[1]

Flammable Liquid, Acute

Toxicity (Oral, Dermal,

Inhalation), Specific Target

Organ Toxicity[2]

Primary Hazards
No significant hazards

identified[1]
Flammable, Toxic[2]

Personal Protective Equipment

(PPE)

Standard laboratory attire (lab

coat, safety glasses, gloves)

Chemical-resistant gloves,

safety goggles or face shield,

flame-retardant lab coat, use in

a well-ventilated area or fume

hood

Disposal of Unused Product

Dispose of in accordance with

local, state, and federal

regulations. May be

acceptable for standard

chemical waste streams not

designated as hazardous.

Must be disposed of as

hazardous waste. Collect in a

designated, labeled, sealed

container for flammable liquids.

Contaminated Packaging

Disposal

Do not reuse empty

containers. Dispose of in

accordance with local

regulations.[1]

Triple-rinse with a suitable

solvent. The rinsate should be

collected as hazardous waste.

Dispose of the container as

hazardous waste unless fully

decontaminated.

Spill Cleanup

Sweep up spilled solid,

avoiding dust generation.

Place in a suitable container

for disposal.

Eliminate all ignition sources.

Absorb spill with inert material

(e.g., vermiculite, sand) and

place in a sealed container for

hazardous waste disposal.

Ensure adequate ventilation.
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Experimental Protocols: Disposal Procedures
Below are the step-by-step disposal protocols for both the solid and solution forms of

Pantothenic acid-13C3,15N hemicalcium.

Disposal of Solid Pantothenic Acid-13C3,15N Hemicalcium Salt:

Waste Identification: Although not classified as hazardous, it is good laboratory practice to

treat all chemical waste with caution.

Collection: Collect waste solid in a clearly labeled, sealed container. The label should include

the chemical name.

Storage: Store the waste container in a designated chemical waste storage area.

Disposal: Dispose of the waste through your institution's chemical waste program. Follow all

local, state, and federal regulations.[1]

Disposal of Pantothenic Acid-13C3,15N Hemicalcium Solution in Methanol/Water:

Waste Identification: This solution is classified as hazardous waste due to its flammability

and toxicity.

Collection: Collect all waste solution, including rinsates from containers, in a designated

hazardous waste container suitable for flammable liquids. The container must be kept sealed

when not in use.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the chemical name ("Pantothenic acid-13C3,15N hemicalcium in Methanol/Water"), and

the associated hazards (e.g., "Flammable," "Toxic").

Storage: Store the hazardous waste container in a designated, well-ventilated, and flame-

proof satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pantothenic acid-13C3,15N hemicalcium.
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Caption: Disposal workflow for Pantothenic acid-13C3,15N hemicalcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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